Cas no 872881-16-8 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 872881-16-8
• MF: C₂₁H₂₅N₃O₆S
• MW: 447.504704236984
• CID: 5508635
• Update Time: 2025-07-19

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C21H25N3O6S/c1-29-17-10-8-16(9-11-17)14-22-20(25)21(26)23-15-19-24(12-5-13-30-19)31(27,28)18-6-3-2-4-7-18/h2-4,6-11,19H,5,12-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： UTUQICAOYZYMPQ-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)(=O)C(NCC1=CC=C(OC)C=C1)=O

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)methylethanediamide

Professional Introduction to N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide (CAS No. 872881-16-8)

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide, identified by its CAS number 872881-16-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzenesulfonyl group and an oxazinan-2-ylmethyl moiety, linked via an amide bond to a 4-methoxyphenyl group. Such structural motifs are often explored for their potential biological activity and mechanistic utility in drug discovery.

The benzenesulfonyl moiety is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into molecules to modulate receptor binding affinity and selectivity. Its presence in this compound suggests a possible role in interactions with biological targets such as enzymes or receptors, which could be exploited for therapeutic intervention. The 4-methoxyphenyl group, on the other hand, introduces a hydroxyl substituent at the para position relative to the methoxy group, a substitution pattern that is often associated with enhanced solubility and metabolic stability in drug candidates.

The central oxazinan-2-ylmethyl unit adds an additional layer of complexity to the molecule's structure. Oxazoline derivatives are known for their versatility in medicinal chemistry, serving as scaffolds for various bioactive compounds. The oxazinan-2-ylmethyl group in this context likely contributes to the compound's overall conformational flexibility, which can be advantageous in optimizing binding interactions with biological targets. This structural feature may also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide with greater accuracy. By leveraging these tools, scientists can simulate interactions between the compound and potential biological targets, providing insights into its mechanism of action. Such computational studies are particularly valuable in early-stage drug discovery, where they can help prioritize compounds for further experimental validation.

The synthesis of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis likely involves key transformations such as sulfonylation reactions to introduce the benzenesulfonyl group, nucleophilic substitution or addition reactions to incorporate the oxazinan-2-ylmethyl moiety, and amide bond formation to connect the two halves of the molecule. Each step requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation.

In the realm of pharmaceutical research, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide may serve as a lead compound or building block for more complex derivatives. Its unique structural features provide a rich foundation for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. By modifying specific parts of the molecule while retaining its core framework, researchers can explore new chemical space and identify compounds with improved pharmacological profiles.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are increasingly being explored for their potential therapeutic benefits. N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide exemplifies this trend by integrating several key functional groups into a single molecular entity. Such hybridization strategies can lead to synergistic effects between different parts of the molecule, enhancing overall potency and selectivity.

The role of high-throughput screening (HTS) and library-based approaches in drug discovery cannot be overstated. Compounds like N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide are often tested against large panels of biological targets using HTS assays to identify hits with promising activity. Once hits are identified, they undergo further optimization through iterative cycles of synthesis and testing until a lead compound with suitable properties is obtained.

Regulatory considerations also play a crucial role in the development of new pharmaceuticals. Ensuring that compounds like N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(4-methoxyphenyl)-methylethanediamide meet stringent safety and efficacy standards is essential before they can be advanced into clinical trials. Preclinical studies involving cell-based assays, animal models, and other experimental systems are typically conducted to assess their potential therapeutic benefits and toxicological risks.

The future of pharmaceutical research will likely continue to be shaped by interdisciplinary collaborations between chemists, biologists, pharmacologists, and computer scientists. Advances in technologies such as artificial intelligence (AI) and machine learning (ML) are already transforming drug discovery by enabling more efficient identification and optimization of lead compounds. N-{3-(benzenesulfonyl)-1,3-oxtzianan - 2 - ylmethyl} - N ' - ( 4 - methoxypheny l ) - methylethanedi am ide may serve as an example of how these technologies can accelerate the development of new treatments for various diseases.